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Compound of Interest

Compound Name: 4-Chloro-7-methyl-3-nitrocoumarin

Cat. No.: B3043083 Get Quote

Subject: Investigation into the Bioimaging
Applications of 4-Chloro-7-methyl-3-nitrocoumarin
For: Researchers, scientists, and drug development professionals.

Introduction
This document outlines the current understanding of 4-Chloro-7-methyl-3-nitrocoumarin and

its potential applications in the field of bioimaging. Coumarin derivatives are a well-established

class of fluorescent molecules widely utilized as probes and labels for cellular imaging due to

their favorable photophysical properties. However, a comprehensive review of the scientific

literature and chemical databases reveals a notable absence of specific applications for 4-
Chloro-7-methyl-3-nitrocoumarin as a direct bioimaging agent.

While this specific derivative is commercially available and its chemical properties are

documented, it is primarily recognized as a synthetic precursor for the creation of more

complex molecules.[1] This application note will summarize the known characteristics of 4-
Chloro-7-methyl-3-nitrocoumarin and provide a general overview of the broader applications

of coumarin-based probes in bioimaging to offer context and potential future research

directions.

Chemical and Physical Properties of 4-Chloro-7-
methyl-3-nitrocoumarin
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A summary of the key chemical and physical properties of 4-Chloro-7-methyl-3-
nitrocoumarin is presented in Table 1. This data is compiled from chemical supplier and

database information.

Property Value Reference

Molecular Formula C₁₀H₆ClNO₄ [2][3]

Molecular Weight 239.61 g/mol [2]

Appearance Solid [2]

CAS Number Not available

InChI Key
ZLEPGHSDFWBORW-

UHFFFAOYSA-N
[2]

Table 1: Physicochemical Properties of 4-Chloro-7-methyl-3-nitrocoumarin

Cytotoxicity and Safety Considerations
Safety data from suppliers indicates that 4-Chloro-7-methyl-3-nitrocoumarin is classified as

acutely toxic if swallowed (Acute Tox. 3 Oral) and is associated with the GHS06 pictogram

(skull and crossbones).[2] The hazard statement H301 (Toxic if swallowed) is assigned.[2] This

level of cytotoxicity is a significant consideration for any potential bioimaging applications, as

high toxicity can interfere with cellular processes and lead to misleading results. It is crucial to

handle this compound with appropriate personal protective equipment in a laboratory setting.

General Applications of Coumarin Derivatives in
Bioimaging
While 4-Chloro-7-methyl-3-nitrocoumarin itself has not been established as a bioimaging

probe, the coumarin scaffold is central to the design of numerous fluorescent probes. These

probes are engineered to detect a wide range of biological analytes and processes. The

general mechanism involves the modification of the coumarin core with a reactive group that

interacts with the target analyte. This interaction leads to a change in the photophysical

properties of the coumarin, such as an increase or decrease in fluorescence intensity or a shift

in the emission wavelength.
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Below is a generalized workflow for the application of a hypothetical coumarin-based

fluorescent probe for cellular imaging.

Figure 1: Generalized workflow for cellular imaging with a fluorescent probe.

Potential Signaling Pathway Interaction of Coumarin
Probes
Fluorescent probes derived from coumarins can be designed to target specific components of

signaling pathways. For example, a probe might be engineered to react with a particular

enzyme or a reactive oxygen species (ROS) that is generated during a signaling cascade. The

diagram below illustrates a hypothetical scenario where a coumarin probe detects an analyte

produced downstream of a receptor-ligand interaction.
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Figure 2: Hypothetical signaling pathway interaction of a coumarin-based probe.

Conclusion and Future Perspectives
In conclusion, there is currently no published evidence to support the use of 4-Chloro-7-
methyl-3-nitrocoumarin as a fluorescent probe for bioimaging. Its primary documented role is

as a chemical intermediate. The inherent cytotoxicity of this compound may also limit its utility

in live-cell imaging.

Future research could explore the modification of the 4-Chloro-7-methyl-3-nitrocoumarin
structure to develop novel fluorescent probes. For instance, the chloro and nitro groups could

be substituted with moieties that modulate the photophysical properties and introduce specific
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reactivity towards biological analytes. However, any newly synthesized derivatives would

require thorough characterization of their photophysical properties, target specificity, and

cytotoxicity before they could be considered for bioimaging applications. Researchers

interested in coumarin-based probes are advised to explore the extensive literature on

established and well-characterized coumarin fluorophores.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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